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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460

LabMol-319: Application Notes for Antiviral
Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended concentrations for the
use of LabMol-319 in antiviral assays, specifically targeting the Zika virus (ZIKV). LabMol-319
is a potent, non-nucleoside inhibitor of the ZIKV NS5 RNA-dependent RNA polymerase
(RdRp), a critical enzyme for viral replication.

Quantitative Data Summary

The following table summarizes the in vitro efficacy and cytotoxicity of LabMol-319 against
Zika virus. This data is essential for designing experiments and interpreting results.
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Parameter Value Description

The half-maximal inhibitory

concentration of LabMol-319

IC50 1.6 uM , N
against the purified ZIKV NS5
RdRp enzyme.[1]
Percentage of ZIKV NS5 RdRp
Enzymatic Inhibition 98% at 20 pM enzymatic activity inhibited at a

concentration of 20 pM.[1]

Note: Cell-based antiviral efficacy (EC50) and cytotoxicity (CC50) data for LabMol-319 are not
yet publicly available in the peer-reviewed literature. Researchers are advised to determine
these values experimentally in their specific cell systems.

Mechanism of Action: ZIKV NS5 RdRp Inhibition

LabMol-319 exerts its antiviral activity by directly targeting the ZIKV NS5 RNA-dependent RNA
polymerase (RdRp). This enzyme is essential for the replication of the viral RNA genome. By
inhibiting NS5 RdRp, LabMol-319 effectively halts the synthesis of new viral RNA, thereby
preventing the production of new virus particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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